Cas no 68142-11-0 (Phenol, 4-[(3-nitrophenyl)amino]-)

Phenol, 4-[(3-nitrophenyl)amino]- structure
68142-11-0 structure
Product name:Phenol, 4-[(3-nitrophenyl)amino]-
CAS No:68142-11-0
MF:C12H10N2O3
MW:230.2194
CID:393665
PubChem ID:21205905

Phenol, 4-[(3-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[(3-nitrophenyl)amino]-
    • 4-(3-nitroanilino)phenol
    • 68142-11-0
    • DTXSID30611385
    • Inchi: InChI=1S/C12H10N2O3/c15-12-6-4-9(5-7-12)13-10-2-1-3-11(8-10)14(16)17/h1-8,13,15H
    • InChI Key: MBOYZYFXQWVGQK-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC2=CC=C(C=C2)O

Computed Properties

  • Exact Mass: 230.0692
  • Monoisotopic Mass: 230.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.1Ų
  • XLogP3: 3.4

Experimental Properties

  • PSA: 75.4

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